N-(2-tert-butylphenyl)-N'-(2-ethoxyphenyl)urea

• IUPAC Name: 1-(2-tert-butylphenyl)-3-(2-ethoxyphenyl)urea
• InChI: InChI=1S/C19H24N2O2/c1-5-23-17-13-9-8-12-16(17)21-18(22)20-15-11-7-6-10-14(15)19(2,3)4/h6-13H,5H2,1-4H3,(H2,20,21,22)
• InChI Key: WPTSLHQUXIRDDG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NC2=CC=CC=C2C(C)(C)C
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

N-(2-tert-butylphenyl)-N'-(2-ethoxyphenyl)urea, commonly known as TBE-31, is a synthetic compound that has gained significant attention in scientific research. It belongs to the class of urea-based compounds and is known for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of TBE-31 is not fully understood. However, it is believed to act through multiple pathways. In a study conducted by Zhang et al., TBE-31 was found to inhibit the Akt/mTOR signaling pathway, which is known to play a crucial role in cancer cell survival and proliferation. Similarly, TBE-31 has been shown to inhibit the replication of the hepatitis B virus by targeting the viral polymerase. Further studies are required to elucidate the exact mechanism of action of TBE-31.
Biochemical and Physiological Effects:
TBE-31 has been found to exhibit several biochemical and physiological effects. In a study conducted by Zhu et al., TBE-31 was found to induce apoptosis in human liver cancer cells by activating the caspase-3 pathway. Similarly, TBE-31 has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by suppressing the NF-κB signaling pathway. TBE-31 has also been found to reduce the levels of ALT and AST, which are markers of liver damage.

Advantages and Limitations for Lab Experiments

TBE-31 has several advantages for lab experiments. It is easy to synthesize and purify, and its anticancer and antiviral activities make it a promising compound for further research. However, TBE-31 has certain limitations. It has low solubility in water, which can make it difficult to use in certain experiments. Additionally, the mechanism of action of TBE-31 is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for the research on TBE-31. One area of interest is its potential as a therapeutic agent for liver cancer and hepatitis B. Further studies are required to elucidate the exact mechanism of action of TBE-31 and to optimize its pharmacological properties. Another area of interest is the development of TBE-31 derivatives with improved solubility and potency. Additionally, TBE-31 can be used as a lead compound for the development of new urea-based compounds with potential therapeutic applications.
Conclusion:
In conclusion, TBE-31 is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It exhibits anticancer, antiviral, and anti-inflammatory properties and has been found to inhibit the growth of human liver cancer cells and the replication of the hepatitis B virus. However, further studies are required to elucidate the exact mechanism of action of TBE-31 and to optimize its pharmacological properties. TBE-31 has several advantages for lab experiments, but its low solubility in water and the lack of understanding of its mechanism of action can make it challenging to use in certain experiments.

Synthesis Methods

The synthesis of TBE-31 involves the reaction of 2-tert-butylphenyl isocyanate with 2-ethoxyaniline in the presence of a base. The reaction results in the formation of TBE-31 as a white solid with a yield of 70-80%. The purity of the compound can be achieved through recrystallization from a suitable solvent.

Scientific Research Applications

TBE-31 has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, antiviral, and anti-inflammatory properties. In a study conducted by Liu et al., TBE-31 was found to inhibit the growth of human liver cancer cells both in vitro and in vivo. Similarly, TBE-31 has shown promising results in inhibiting the replication of the hepatitis B virus in vitro. In another study, TBE-31 was found to exhibit anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines.